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Compound of Interest

Compound Name: Isodecanol

Cat. No.: B128192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isodecanol, a C10 oxo alcohol,

detailing its molecular weight, chemical formula, isomeric composition, and key applications.

This document is intended to serve as a valuable resource for professionals in research,

science, and drug development who require in-depth technical information on this compound.

Core Concepts: Molecular Weight and Formula
Isodecanol is a branched-chain alcohol with the general chemical formula C₁₀H₂₂O.[1][2][3][4]

[5][6] Its corresponding molecular weight is approximately 158.28 g/mol .[1][2][4][5][6] It is

important to note that the term "isodecanol" does not refer to a single, specific molecule but

rather to a mixture of isomers.[2][7] The precise composition of commercial isodecanol can

vary depending on the manufacturing process and the olefin feedstock used.[2][7]

One of the commonly cited specific isomers is 8-methylnonan-1-ol.[1][3] However, commercial

isodecanol is typically a complex mixture that includes various trimethyl-1-heptanols and

dimethyl-1-octanols.[2][7] This isomeric complexity is a critical consideration in its various

applications as it influences physical properties such as boiling point, density, and viscosity.

Isomeric Composition of Isodecanol
The isomeric nature of isodecanol is a defining characteristic. The branching of the carbon

chain can occur at various positions, leading to a wide array of possible structures. The
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diagram below illustrates the relationship between the general term "isodecanol" and some of

its constituent isomers.

Common Isomer Classes Specific Isomer Examples

Isodecanol (Mixture)
C₁₀H₂₂O

Trimethyl-1-heptanols

Dimethyl-1-octanols

Methyl-1-nonanols

e.g., 3,5,5-Trimethyl-1-hexanol*

e.g., 2,2-Dimethyl-1-octanol

8-Methyl-1-nonanol*Note: 3,5,5-Trimethyl-1-hexanol is a C9 alcohol but often associated with isononyl/isodecyl mixtures.

Click to download full resolution via product page

Isodecanol Isomeric Relationship

Quantitative Data Summary
The physical and chemical properties of isodecanol can vary based on its isomeric

composition. The following table summarizes key quantitative data for the general isodecanol
mixture and some of its specific isomers.
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Property
Isodecanol
(Mixture)

8-Methyl-1-nonanol
2,2-Dimethyl-1-
octanol

Molecular Formula C₁₀H₂₂O C₁₀H₂₂O C₁₀H₂₂O

Molecular Weight (

g/mol )
158.28[2][5] 158.28 158.28

CAS Number 25339-17-7[2] 25339-17-7 2370-14-1

Boiling Point (°C) 215-225[8][9] 221[7] Not available

Melting Point (°C) -60[8][9] 5[7] Not available

Density (g/mL at

20°C)
0.838[8] Not available Not available

Flash Point (°C) 95[8][9] 87.1 Not available

Experimental Protocols
Isodecanol is a versatile chemical intermediate used in a variety of applications. Below are

detailed methodologies for two key experimental procedures involving isodecanol.

Synthesis of Diisodecyl Phthalate (DIDP)
Diisodecyl phthalate is a common plasticizer synthesized from isodecanol. The following

protocol is based on a typical esterification process.

Workflow for DIDP Synthesis:
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Reactant Charging

Esterification

Product Purification

Phthalic Anhydride

Monoesterification
(140-150 °C)
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(>180 °C with catalyst)
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Diisodecyl Phthalate (DIDP)

Click to download full resolution via product page

DIDP Synthesis Workflow
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Methodology:

Monoesterification: Phthalic anhydride and a molar excess of isodecanol are charged into a

reactor equipped with a stirrer, thermometer, and a water trap under a nitrogen atmosphere.

The mixture is heated to 140-150°C to form the monoester.[10]

Diesterification: A catalyst, such as titanium isopropoxide, is added to the reaction mixture.

The temperature is then raised to above 180°C to drive the reaction to completion, forming

diisodecyl phthalate and water. The water is continuously removed via the water trap.[10]

Dealcoholysis: After the reaction is complete, the excess isodecanol is removed under

vacuum.[10]

Purification: The crude product is then purified by washing with an alkaline solution to

remove any remaining acidic byproducts, followed by washing with water. Finally, the product

is subjected to steam stripping to remove any remaining volatile impurities.[10]

Evaluation of Anti-Wear Properties
Isodecanol can be used as a component in lubricant formulations. The anti-wear properties of

a lubricant containing isodecanol can be evaluated using a four-ball wear tester.

Methodology:

Lubricant Preparation: A base lubricant is blended with a specified concentration of

isodecanol.

Four-Ball Wear Test: The anti-wear properties of the prepared lubricant are evaluated using

a four-ball wear tester according to a standard method like ASTM D4172. This involves

rotating a steel ball under a specified load against three stationary steel balls immersed in

the lubricant sample.

Test Parameters: Typical test conditions for anti-wear evaluation are a load of 392 N, a

temperature of 75°C, and a duration of 60 minutes.[11]

Wear Scar Measurement: After the test, the wear scars on the three stationary balls are

measured using a microscope. The average wear scar diameter is an indicator of the
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lubricant's anti-wear performance. A smaller wear scar diameter indicates better anti-wear

properties.

Analysis: The wear scar diameter of the lubricant containing isodecanol is compared to that

of the base lubricant without the additive to determine the effect of isodecanol on the anti-

wear performance.

This technical guide provides foundational information on isodecanol for scientific and

research applications. For more specific data and protocols, consulting detailed chemical

databases and experimental literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128192#isodecanol-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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